molecular formula C14H10ClF2NO2 B5817969 3-chloro-N-(2,4-difluorophenyl)-4-methoxybenzamide CAS No. 433689-16-8

3-chloro-N-(2,4-difluorophenyl)-4-methoxybenzamide

Cat. No. B5817969
CAS RN: 433689-16-8
M. Wt: 297.68 g/mol
InChI Key: MLGYRDOKTHLIQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-chloro-N-(2,4-difluorophenyl)-4-methoxybenzamide is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and is commonly referred to as 'DFMO'.

Scientific Research Applications

DFMO has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of ornithine decarboxylase (ODC), an enzyme that is involved in the biosynthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their increased levels have been associated with various diseases, including cancer. DFMO has been shown to inhibit the growth of various cancer cell lines, including colon, breast, and prostate cancer. Additionally, DFMO has been studied for its potential use in the treatment of parasitic infections, such as African sleeping sickness.

Mechanism of Action

DFMO works by inhibiting the activity of ODC, which is involved in the biosynthesis of polyamines. Polyamines play a crucial role in cell growth and proliferation, and their increased levels have been associated with various diseases, including cancer. By inhibiting ODC, DFMO reduces the levels of polyamines, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
DFMO has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of polyamines, leading to the inhibition of cell growth and proliferation. Additionally, DFMO has been shown to induce apoptosis, a process of programmed cell death. DFMO has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

DFMO has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized and purified. Additionally, DFMO has been extensively studied, and its mechanism of action is well understood. However, DFMO also has some limitations. It has poor solubility in water, which can make it challenging to use in some experiments. Additionally, DFMO has been shown to have some toxic effects at high doses.

Future Directions

For scientific research include the development of new formulations of DFMO, the study of its potential use in combination therapies, and the investigation of its potential use in the treatment of other diseases.

Synthesis Methods

DFMO can be synthesized using a variety of methods, including the reaction of 3-chloro-4-methoxybenzoic acid with 2,4-difluoroaniline in the presence of a coupling agent. This reaction results in the formation of DFMO with a yield of approximately 60%. The purity of the compound can be increased using various purification methods, such as recrystallization.

properties

IUPAC Name

3-chloro-N-(2,4-difluorophenyl)-4-methoxybenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10ClF2NO2/c1-20-13-5-2-8(6-10(13)15)14(19)18-12-4-3-9(16)7-11(12)17/h2-7H,1H3,(H,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MLGYRDOKTHLIQP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)NC2=C(C=C(C=C2)F)F)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10ClF2NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.68 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

433689-16-8
Record name 3-CHLORO-N-(2,4-DIFLUOROPHENYL)-4-METHOXYBENZAMIDE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.